Tert-butyl 5-(aminomethyl)-3-formyl-1H-indole-1-carboxylate

• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol
• IUPAC Name: tert-butyl 5-(aminomethyl)-3-formylindole-1-carboxylate
• InChI: InChI=1S/C15H18N2O3/c1-15(2,3)20-14(19)17-8-11(9-18)12-6-10(7-16)4-5-13(12)17/h4-6,8-9H,7,16H2,1-3H3
• InChI Key: AXDNEVAJDXLDQF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C=C(C2=C1C=CC(=C2)CN)C=O

Description

Tert-butyl 5-(aminomethyl)-3-formyl-1H-indole-1-carboxylate is a useful research compound. Its molecular formula is C15H18N2O3 and its molecular weight is 274.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

This compound was prepared from 416 (297 mg, 1.21 mmol) in a manner similar to that for 409a to yield a cream-colored solid (243 mg, 73%): mp 126-128° C. TLC Rf 0.50 (80% EtOAc/hexanes). 1H NMR (600 MHz, d6-DMSO) δ 12.10 (s, 1H), 9.91 (s, 1H), 8.27 (m, 1H), 8.00 (s, 1H), 7.45-7.43 (m, 2H), 7.17-7.15 (d, 1H, J=8.4 Hz), 4.22-4.20 (d, 2H, J=6 Hz), 1.40 (s, 9H). 13C NMR (150 MHz, CDCl3) δ 184.7, 155.7, 138.6, 136.0, 134.0, 124.0, 123.1, 119.2, 118.0, 112.0, 77.6, 43.7, 28.2. Elemental analysis calculated for C15H18N2O3: C, 65.68; H, 6.61; N, 10.21. Found: C, 65.75; H, 6.61; N, 10.20.